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Compound of Interest

Compound Name: PSI-7409 tetrasodium

Cat. No.: B15567963

PSI-7409 Tetrasodium: Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the solubility of PSI-7409 tetrasodium in
aqueous buffers. Below you will find frequently asked questions, a troubleshooting guide, and
recommended experimental workflows to assist in your research.

Frequently Asked Questions (FAQSs)

Q1: What is PSI-7409 tetrasodium and how does it relate to Sofosbuvir?

Al: PSI-7409 is the active 5'-triphosphate metabolite of the antiviral prodrug Sofosbuvir (also
known as PSI-7977). Sofosbuvir is metabolized within the cell to form PSI-7409, which then
acts as an inhibitor of the hepatitis C virus (HCV) NS5B RNA-dependent RNA polymerase. The
tetrasodium salt is a stable form of PSI-7409 suitable for in vitro experiments.

Q2: What is the solubility of PSI-7409 tetrasodium in aqueous solutions?

A2: PSI-7409 tetrasodium is highly soluble in water. Published data indicates a solubility of >
100 mg/mL, which corresponds to 170.04 mM.[1] The exact solubility in various aqueous
buffers may vary depending on the pH, ionic strength, and temperature of the buffer. The free
acid form of PSI-7409, in contrast, has a lower aqueous solubility of 50 mg/mL and requires
sonication to dissolve.[2]
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Q3: What are the recommended solvents for preparing stock solutions of PSI-7409
tetrasodium?

A3: The recommended solvent for preparing stock solutions of PSI-7409 tetrasodium is high-
purity water.[1] It is generally not soluble in organic solvents like DMF or DMSO.[2]

Q4: How should | store stock solutions of PSI-7409 tetrasodium?

A4: Stock solutions of PSI-7409 tetrasodium are prone to degradation and should be handled
with care. For long-term storage, it is recommended to store aliquots at -80°C for up to 6
months. For short-term storage, -20°C for up to 1 month is advised.[1][2] It is crucial to avoid
repeated freeze-thaw cycles.[1] Due to the instability of nucleotide triphosphates in solution, it
is best practice to prepare fresh solutions for your experiments.

Q5: Is the free form of PSI-7409 stable in aqueous solutions?

A5: The free form of PSI-7409 is prone to instability in solution.[2] For experimental use, the
more stable tetrasodium salt is recommended.[2]

Solubility Data

The following table summarizes the available solubility data for PSI-7409 and its tetrasodium
salt.
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. Molar
Compound Solvent Solubility . Notes
Concentration

Saturation was
PSI-7409 not reached at
] Water > 100 mg/mL 170.04 mM )
Tetrasodium this

concentration.[1]

Requires
PSI-7409 (Free o
Water 50 mg/mL 99.97 mM sonication to
Form) )
dissolve.[2]

PSI-7409 (Free

DMF <1 mg/mL Insoluble
Form)
PSI-7409 (Free Insoluble or
DMSO <1 mg/mL )
Form) slightly soluble
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Issue

Possible Cause

Recommended Solution

Difficulty Dissolving PSI-7409

Tetrasodium

Insufficient mixing or low

temperature.

Vortex the solution gently. A
brief sonication in a water bath
may aid dissolution. Ensure
the solvent is at room

temperature.

Precipitation Observed in

Solution

The solution may be
supersaturated or the buffer
components may be affecting

solubility.

If precipitation occurs after
storage, try warming the
solution to room temperature
and vortexing. If the issue
persists, consider preparing a
fresh, more dilute solution.
When using buffers, ensure
they are fully dissolved and at
the correct pH before adding

the compound.

Inconsistent Experimental

Results

Degradation of the compound
due to improper storage or

handling.

Always use freshly prepared
solutions or properly stored
aliquots. Avoid repeated
freeze-thaw cycles. Given the
nature of nucleotide
triphosphates, degradation can
occur over time, even when

frozen.

Low Solubility in a Specific
Buffer

The pH of the buffer may be
too low.

The solubility of polyanionic
species like nucleotide
triphosphates generally
increases with higher pH.
Consider testing the solubility
in a buffer with a higher pH if
your experimental conditions

allow.

Visualizing Key Processes
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To aid in experimental design and understanding, the following diagrams illustrate the
metabolic activation of Sofosbuvir and a recommended workflow for solubility testing.

Metabolic Activation of Sofosbuvir
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Click to download full resolution via product page

Metabolic conversion of Sofosbuvir to its active form, PSI-7409.
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Recommended Workflow for Solubility Testing

Start: Weigh PSI-7409
Tetrasodium Powder

Add a small, precise
volume of aqueous buffer

l

Vortex and/or sonicate
at a controlled temperature

A

Visually inspect for
dissolved particles

Fully Dissolved:

Record concentration Not Fully Dissolved

Incrementally add more
buffer and repeat mixing

Click to download full resolution via product page

A stepwise approach for determining the solubility of PSI-7409 tetrasodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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